Cas no 1338988-32-1 (3-Pentanone, 2-[(2,4-dimethylphenyl)thio]-)

• Product Name: 3-Pentanone, 2-[(2,4-dimethylphenyl)thio]-
• CAS No: 1338988-32-1
• MF: C₁₃H₁₈OS
• MW: 222.346422672272
• CID: 5217418
• Update Time: 2025-09-27

3-Pentanone, 2-[(2,4-dimethylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-((2,4-Dimethylphenyl)thio)pentan-3-one
• 2-[(2,4-dimethylphenyl)sulfanyl]pentan-3-one
• 3-Pentanone, 2-[(2,4-dimethylphenyl)thio]-

• Inchi： 1S/C13H18OS/c1-5-12(14)11(4)15-13-7-6-9(2)8-10(13)3/h6-8,11H,5H2,1-4H3
• InChI Key： DMYOORZJEUJPHW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1C)C(C)C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• XLogP3: 3.8
• Topological Polar Surface Area: 42.4

Additional information on 3-Pentanone, 2-[(2,4-dimethylphenyl)thio]-

3-Pentanone, 2-[(2,4-dimethylphenyl)thio]-

The compound 3-Pentanone, 2-[(2,4-dimethylphenyl)thio]- (CAS No. 1338988-32-1) is a versatile organic compound with a unique structure that combines a pentanone backbone with a thio group attached to a substituted phenyl ring. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a five-carbon chain (pentanone) with a ketone group at the third position and a sulfur-containing substituent at the second position. The sulfur atom is bonded to a phenyl ring that is further substituted with two methyl groups at the 2 and 4 positions.

Recent studies have highlighted the importance of thio-containing compounds in medicinal chemistry. The sulfur atom in such compounds often plays a critical role in enhancing bioavailability and stability. For instance, researchers have explored the use of 3-Pentanone, 2-[(2,4-dimethylphenyl)thio]- as a precursor for synthesizing bioactive molecules. Its ability to undergo various chemical transformations makes it an attractive starting material for drug discovery programs.

In the field of agrochemicals, this compound has shown promise as an intermediate in the synthesis of pesticides and herbicides. Its substituted phenyl ring contributes to its stability and ability to interact with biological systems. Scientists have also investigated its role in polymer chemistry, where it can be used to create novel materials with tailored properties.

The synthesis of 3-Pentanone, 2-[(2,4-dimethylphenyl)thio]- involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have made its production more efficient and environmentally friendly. Researchers have also explored green chemistry approaches to minimize waste and reduce the environmental impact of its manufacturing process.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been employed to characterize this compound accurately. These methods have provided insights into its molecular structure and reactivity. Additionally, computational chemistry tools have been used to predict its physical and chemical properties, aiding in its application across various industries.

In conclusion, 3-Pentanone, 2-[(2,4-dimethylphenyl)thio]- is a multifaceted compound with significant potential in diverse fields. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and improvements in synthesis methods, this compound is poised to play an increasingly important role in modern chemistry.